Cas no 2703590-82-1 (Tert-butyl trans-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-3-(hydroxymethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl trans-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-3-(hydroxymethyl)azetidine-1-carboxylate
• CAS No: 2703590-82-1
• MF: C₂₆H₃₇NO₄Si
• MW: 455.661788702011
• CID: 6795189
• PubChem ID: 135392154
• Update Time: 2025-10-29

Tert-butyl trans-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-3-(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2088511-67-3
• TERT-BUTYL (2S,3S)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)-3-(HYDROXYMETHYL)AZETIDINE-1-CARBOXYLATE
• AT43325
• tert-butyl trans-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-3-(hydroxymethyl)azetidine-1-carboxylate
• tert-butyltrans-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-3-(hydroxymethyl)azetidine-1-carboxylate
• tert-Butyl trans-2-(((tert-butyldiphenylsilyl)oxy)methyl)-3-(hydroxymethyl)azetidine-1-carboxylate
• 2703590-82-1
• 2088511-79-7
• Tert-butyl trans-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-3-(hydroxymethyl)azetidine-1-carboxylate

• Inchi： 1S/C26H37NO4Si/c1-25(2,3)31-24(29)27-17-20(18-28)23(27)19-30-32(26(4,5)6,21-13-9-7-10-14-21)22-15-11-8-12-16-22/h7-16,20,23,28H,17-19H2,1-6H3/t20-,23-/m1/s1
• InChI Key： YZDMQLSOYVPEIW-NFBKMPQASA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@@H]1[C@@H](CO)CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 455.24918520g/mol
• Monoisotopic Mass: 455.24918520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl trans-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-3-(hydroxymethyl)azetidine-1-carboxylate

Tert-butyl trans-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-3-(hydroxymethyl)azetidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2703590-82-1, known as Tert-butyl trans-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-3-(hydroxymethyl)azetidine-1-carboxylate, is a highly specialized organic molecule with significant applications in modern chemistry and materials science. This compound is notable for its complex structure, which includes a tert-butyl group, a trans-configuration, and a hydroxymethyl azetidine core, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The tert-butyldiphenylsilyl group, for instance, is known for its stability and reactivity in various chemical reactions, making it a valuable component in organic synthesis. Researchers have also explored the potential of this compound in catalytic processes, where its stereochemistry plays a crucial role in determining reaction outcomes.

The azetidine ring system is another key feature of this molecule, offering flexibility and reactivity that are essential in drug design. The trans-configuration adds an additional layer of complexity, influencing the molecule's physical properties and biological activity. Recent findings suggest that this compound could serve as a precursor for more complex molecules with tailored functionalities.

In terms of synthesis, this compound is typically prepared through a multi-step process involving silylation and ring-forming reactions. The use of tert-butyl groups as protecting agents has been well-documented, ensuring the stability of intermediate products during synthesis. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the molecular structure and purity.

From an applications perspective, this compound has shown promise in the field of polymer chemistry. Its ability to act as a building block for more intricate polymer networks has been explored in recent studies, with potential applications in adhesives, coatings, and electronic materials. Additionally, its role in medicinal chemistry cannot be overlooked; researchers are investigating its potential as an intermediate in the synthesis of bioactive compounds.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations reveal that the hydroxymethyl group introduces significant electron-donating effects, which could influence its reactivity in various chemical environments. These insights are valuable for designing more efficient synthetic pathways and optimizing industrial processes.

In conclusion, Tert-butyl trans-2-{[(tert-butyldiphenylsilyl)oxy]methyl}-3-(hydroxymethyl)azetidine-1-carboxylate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations for this compound, its significance in the field of organic chemistry is expected to grow further.